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Compound of Interest

Compound Name: L2H2-60td

Cat. No.: B12408885

The following document provides a comprehensive, step-by-step guide for the proper and safe
disposal of L2H2-60td (CAS No. 1016263-75-4), a compound used in laboratory research.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance. All handling and disposal steps should be performed within a certified chemical
fume hood while wearing appropriate Personal Protective Equipment (PPE).

Immediate Safety and Hazard Assessment

Before handling, it is crucial to understand the hazards associated with L2H2-60td. The
compound is classified under the Globally Harmonized System (GHS) with specific warnings
that dictate its handling and disposal requirements.[1]

Key Hazards:
e H302: Harmful if swallowed.[1]
e H410: Very toxic to aquatic life with long-lasting effects.[1]

This high aquatic toxicity necessitates that L2H2-60td and any materials contaminated with it
must not be disposed of down the drain or in regular trash.[2][3][4] All waste must be collected
and managed as hazardous chemical waste.

Summary of L2H2-60td Properties and Disposal Information
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Property

CAS Number

Value | Classification

1016263-75-4

Source

[1]

Molecular Formula

C30H30N100s

[1]

GHS Hazard Class

Acute toxicity, Oral (Category
4)

[1]

Acute aquatic toxicity

(Category 1)

[1]

Chronic aquatic toxicity

(Category 1)

[1]

Key Hazard Statements

H302: Harmful if swallowed.

[1]

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Key Precautionary Statements

P273: Avoid release to the

environment.

[1]

P391.: Collect spillage.

[1]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

| Incompatible Materials| Strong acids/alkalis, strong oxidizing/reducing agents. |[1] |

Procedural Workflow for Disposal

The decision and execution process for disposing of L2ZH2-60td must be systematic. The

following diagram illustrates the required workflow from identifying the material as waste to its

final collection.
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Identify L2H2-60td as Waste

'

Consult Safety Data Sheet (SDS)

'

Acquire Approved Hazardous Waste Container

'

Is the original container intact and usable?

Use Original Container Transfer to New, Compatible Container

Affix Hazardous Waste Label

Transfer Waste Material

Store in Satellite Accumulation Area (SAA)

When Full or per Schedule

Keep Container Securely Closed Request Pickup from EHS/EHRS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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